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Compound of Interest

Compound Name: Oleyl 2-glyceryl ether

CAS No.: 2929-07-9

Cat. No.: B041936

Get Quote

Executive Summary & Chemical Profile[1][2]
Oleyl 2-glyceryl ether (CAS: 2929-07-9) is a specialized monoalkylglycerol ether distinct from

its more common 1-isomer (selachyl alcohol). Unlike ester-linked lipids, the ether bond at the

sn-2 position renders the backbone resistant to enzymatic hydrolysis (lipases). However, the

cis-9 double bond in the oleyl tail creates a critical vulnerability to oxidative degradation, while

its amphiphilic nature leads to complex phase behaviors in aqueous media.

This guide addresses the two primary failure modes reported by researchers: oxidative

rancidity (yellowing/loss of potency) and physical precipitation (cloudiness in assay buffers).
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Property Specification

IUPAC Name 1,3-Propanediol, 2-[(9Z)-9-octadecen-1-yloxy]-

Molecular Formula C₂₁H₄₂O₃

Molecular Weight 342.56 g/mol

Hydrophile-Lipophile Balance (HLB) ~4–5 (Lipophilic surfactant)

Critical Instability
Lipid Peroxidation (Alkene), Phase Separation

(Aqueous)

Module A: Oxidative Stability & Storage
The primary cause of experimental inconsistency is the autoxidation of the alkene chain.

The Mechanism of Failure
Unlike saturated lipids, the methylene group adjacent to the double bond (C8 and C11

positions) is susceptible to hydrogen abstraction by free radicals. This initiates a chain reaction

leading to lipid hydroperoxides, which eventually cleave into short-chain aldehydes (rancid

smell) that can covalently modify your target proteins.

Diagram 1: Oxidative Degradation Pathway
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Figure 1: The autoxidation cascade. Note that once LOOH forms, it can accelerate the

degradation of remaining intact lipids (propagation).
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Q: My stock solution has turned slightly yellow. Is it still usable? A:No. Yellowing indicates the

formation of secondary oxidation products (aldehydes/ketones). Discard immediately. These

byproducts are reactive electrophiles that can cause false positives in protein binding assays.

Q: How do I prevent oxidation during storage? A: Follow the "GAP" Protocol:

Glass: Store organic stocks in amber glass vials with Teflon-lined caps. Never use plastic

(polystyrene/polypropylene) for long-term storage of organic lipid solutions, as plasticizers

will leach into the lipid.[1]

Argon: Always overlay the solution with dry Argon or Nitrogen gas before capping to displace

oxygen.

Prevention: Add an antioxidant if your assay permits. BHT (Butylated hydroxytoluene) at

0.01-0.1% is standard. If BHT interferes with your specific assay, store at -80°C strictly under

Argon.

Module B: Solubilization & Aqueous Formulation
The second most common failure is "crashing out" when diluting into cell culture media or

buffers.

The Physics of Solubility
Oleyl 2-glyceryl ether is a non-ionic surfactant. It does not truly "dissolve" in water; it forms

dispersed phases (micelles or vesicles). If you dilute it below its Critical Micelle Concentration

(CMC) or into a cold buffer, the hydrophobic effect forces the molecules to aggregate into large,

visible crystals that precipitate.

Protocol: Preparing Stable Aqueous Working Solutions
Do not simply squirt the DMSO stock into cold PBS. This causes immediate precipitation.

Diagram 2: The "Hot-Spike" Solubilization Workflow
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Figure 2: Workflow for transferring hydrophobic ether lipids into aqueous environments without

precipitation.

Troubleshooting Guide: Solubility
Q: I see floating "oil droplets" in my cell culture media. A: You likely exceeded the solubility limit

of the monomer.

Solution: Use a carrier molecule. Pre-complex the lipid with BSA (Bovine Serum Albumin).

Protocol: Mix the lipid with fatty-acid-free BSA (1:1 molar ratio) in a small volume of warm

PBS before adding to the final media. BSA acts as a chaperone, shielding the hydrophobic

tail.

Q: Can I use DMSO as a solvent? A: Yes, DMSO is excellent for the stock solution (up to 50

mM). However, keep the final DMSO concentration in your cell assay below 0.1% (v/v) to avoid

solvent toxicity.
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Alternative: Ethanol is also a good solvent but evaporates faster. If using ethanol, seal vials

tightly to prevent concentration changes.

Frequently Asked Questions (FAQ)
Q: Is Oleyl 2-glyceryl ether sensitive to pH? A: Generally, no. Unlike esters (which hydrolyze

at high/low pH), the ether linkage is chemically stable across a wide pH range (pH 2–10).

However, extreme acid combined with heat can induce migration or cleavage, though this is

rare in biological contexts.

Q: Why does the protocol specify "2-glyceryl" ether? Can I use the 1-isomer? A: They are not

interchangeable.

1-O-oleylglycerol (Selachyl alcohol): The ether is at the sn-1 position.

2-O-oleylglycerol: The ether is at the sn-2 position.

Impact: Specificity matters for enzymes like Protein Kinase C (PKC) or when studying lipid

bilayer topology. The 2-isomer presents a different steric profile in the membrane. Ensure

your supplier provides the correct isomer (CAS 2929-07-9).

Q: Can I freeze-thaw the aqueous working solution? A:Never. Freezing aqueous dispersions of

lipids causes ice crystal formation that forces lipids to aggregate and fuse (phase separation).

Always prepare aqueous dilutions fresh. You can freeze-thaw the anhydrous DMSO stock,

provided it is purged with Argon after every use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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